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Compound of Interest

Compound Name: Triazophos-D5

Cat. No.: B13436747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide serves as a technical resource for professionals seeking to procure Triazophos-D5
for analytical and research purposes. Triazophos-D5 is the deuterated form of Triazophos, an

organophosphate insecticide.[1][2] As a stable isotope-labeled compound, it is primarily utilized

as an internal standard in quantitative analysis, particularly in chromatography-mass

spectrometry techniques, to ensure the accuracy and reliability of results.[3]

Procurement and Supplier Information
Triazophos-D5 is available from several specialized chemical suppliers that provide reference

standards for analytical testing. When purchasing, it is crucial to obtain a Certificate of Analysis

(CoA) to verify the identity, purity, and concentration of the material.[4][5] Pricing is typically

available upon request, and quantities are generally offered in milligram increments.

Table 1: Summary of Triazophos-D5 Suppliers and Technical Data
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantities

LGC

Standards

Triazophos

D5 (Phenyl

D5)

1773496-62-

0

C₁₂H₁₁D₅N₃O

₃PS
318.34

1 mg, 5 mg,

10 mg

HPC

Standards

Inc.

D5-

Triazophos

1773496-62-

0

C₁₂H₁₁D₅N₃O

₃PS
318.34 1x10 mg

MedChemEx

press (MCE)

Triazophos-

d5

1773496-62-

0

C₁₂H₁₆N₃O₃P

S
Not specified

Samples

available

Supelco (via

SLS Ireland)

Triazophos-

(phenyl-d5)
Not Specified Not Specified Not Specified

10 mg

(Discontinued

)

Note: The molecular formula for Triazophos-D5 provided by LGC Standards and HPC

Standards Inc. (C₁₂H₁₁D₅N₃O₃PS) accurately reflects the deuteration on the phenyl group.

Data should always be confirmed with the supplier's Certificate of Analysis.

Experimental Protocols and Methodologies
Detailed, specific experimental protocols for Triazophos-D5 are not typically provided by

suppliers. As an analytical standard, its application is dependent on the specific matrix (e.g.,

water, soil, biological tissue) and the analytical instrumentation being used. Researchers are

expected to develop and validate their own analytical methods based on established scientific

literature and guidelines.

A general workflow for the use of Triazophos-D5 as an internal standard in a quantitative

analysis, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS), would involve the following steps:

Sample Preparation: The sample of interest is extracted to isolate the target analyte

(unlabeled Triazophos).
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Internal Standard Spiking: A precise and known amount of Triazophos-D5 is added to the

sample extract.

Instrumental Analysis: The spiked extract is injected into the GC-MS or LC-MS system.

Data Analysis: The signal intensity of the target analyte is measured relative to the signal

intensity of the Triazophos-D5 internal standard. This ratio is used to calculate the

concentration of the analyte in the original sample, correcting for any sample loss during

preparation or variations in instrument response.

Logical Workflow for Procurement and Use
The process of acquiring and utilizing an analytical standard like Triazophos-D5 follows a

structured workflow from initial identification of need to final data analysis.
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Caption: Workflow for Analytical Standard Procurement and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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